Ivermectin B1a aglycone
Ivermectin B1a aglycone
Ivermectin B1 aglycone is a milbemycin.
Brand Name:
Vulcanchem
CAS No.:
123997-59-1
VCID:
VC0023474
InChI:
InChI=1S/C34H50O8/c1-7-19(2)30-22(5)13-14-33(42-30)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-29(36)23(6)15-27(32(37)40-26)34(24,31)38/h8-11,15,19-20,22,25-31,35-36,38H,7,12-14,16-18H2,1-6H3/b9-8-,21-11-,24-10?
SMILES:
CCC(C)C1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)C)C
Molecular Formula:
C34H50O8
Molecular Weight:
586.8 g/mol
Ivermectin B1a aglycone
CAS No.: 123997-59-1
Cat. No.: VC0023474
Molecular Formula: C34H50O8
Molecular Weight: 586.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ivermectin B1 aglycone is a milbemycin. |
|---|---|
| CAS No. | 123997-59-1 |
| Molecular Formula | C34H50O8 |
| Molecular Weight | 586.8 g/mol |
| IUPAC Name | (10Z,14Z)-6'-butan-2-yl-12,21,24-trihydroxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one |
| Standard InChI | InChI=1S/C34H50O8/c1-7-19(2)30-22(5)13-14-33(42-30)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-29(36)23(6)15-27(32(37)40-26)34(24,31)38/h8-11,15,19-20,22,25-31,35-36,38H,7,12-14,16-18H2,1-6H3/b9-8-,21-11-,24-10? |
| Standard InChI Key | XOCXXEYUGYTCNG-LLJYSSEZSA-N |
| Isomeric SMILES | CCC(C)C1C(CCC2(O1)CC3CC(O2)C/C=C(\C(C(/C=C\C=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)/C)C |
| SMILES | CCC(C)C1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)C)C |
| Canonical SMILES | CCC(C)C1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)C)C |
| Appearance | White solid |
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